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Compound of Interest

Compound Name: 2-Fluoropyridin-4-ol

Cat. No.: B7795608

Abstract: This in-depth technical guide provides a comprehensive overview of 2-Fluoropyridin-
4-ol, a key heterocyclic intermediate in pharmaceutical research and development. We will
explore its fundamental chemical structure and properties, detail its synthesis and analytical
characterization, and critically examine its reactivity and strategic applications in the design of
novel therapeutic agents. This document is intended for an audience of researchers, scientists,
and drug development professionals.

Introduction: The Value Proposition of Fluorinated
Pyridinols in Medicinal Chemistry

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern drug
design.[1][2] Fluorine's unique properties—high electronegativity, small van der Waals radius,
and the ability to form strong carbon-fluorine bonds—can profoundly influence a compound's
metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] Within the vast
landscape of fluorinated heterocycles, 2-Fluoropyridin-4-ol has emerged as a particularly
versatile and valuable building block.[3] Its utility stems from the orthogonal reactivity of its two
key functional groups: a fluorine atom at the 2-position, which is susceptible to nucleophilic
aromatic substitution, and a hydroxyl group at the 4-position, which allows for a variety of
functionalization reactions.[3] This dual reactivity provides a powerful platform for the synthesis
of complex, highly functionalized pyridine derivatives for a wide range of therapeutic
applications.
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Core Chemical and Physical Properties

2-Fluoropyridin-4-ol is typically a solid at room temperature, appearing as an off-white to light
yellow crystalline powder.[4] A critical aspect of its chemistry is the tautomeric equilibrium
between the pyridinol and pyridone forms, with the latter often being the predominant tautomer.

Structural and Identification Data

e IUPAC Name: 2-Fluoropyridin-4-ol

Synonyms: 2-Fluoro-4-hydroxypyridine

CAS Number: 22282-69-5[4][5]

Molecular Formula: CsHaFNOJ[3][4][5]

Molecular Weight: 113.09 g/mol [3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Modern Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7795608#2-fluoropyridin-4-ol-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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